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Cat. No.: B15594488 Get Quote

10α-Hydroxyepigambogic Acid: A Technical
Overview
CAS Number: 1164201-85-7

For Researchers, Scientists, and Drug Development Professionals

Introduction
10α-Hydroxyepigambogic acid is a natural product isolated from the resin of the plant

Garcinia hanburyi.[1] It belongs to the class of polyprenylated xanthones, a group of

compounds known for their diverse biological activities. While research into this specific

compound is emerging, its potential pharmacological applications, particularly in oncology, are

of significant interest to the scientific community. This document provides a concise summary

of the currently available technical information for 10α-Hydroxyepigambogic acid.

Physicochemical Properties
A summary of the basic physicochemical properties of 10α-Hydroxyepigambogic acid is

provided in the table below.
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Property Value Source

CAS Number 1164201-85-7 N/A

Molecular Formula C₃₈H₄₆O₉ N/A

Molecular Weight 646.77 g/mol N/A

Appearance Powder N/A

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

N/A

Biological Activity and Potential Applications
Initial research and patent literature suggest that 10α-Hydroxyepigambogic acid may

possess antitumor properties. A Chinese patent (CN101607978A) discloses the use of this

compound in the context of tumor research.[1] However, detailed public data from preclinical or

clinical studies, including specific cancer cell lines tested and the extent of cytotoxic or

antiproliferative activity, are not yet available in peer-reviewed literature.

Compounds with similar structural features, also isolated from Garcinia hanburyi, have

demonstrated significant anticancer effects. For instance, Gambogic acid, a related compound,

has been shown to induce apoptosis and inhibit tumor growth through various mechanisms.

While these findings provide a rationale for the investigation of 10α-Hydroxyepigambogic
acid, it is crucial to note that direct evidence for its specific biological activities and

mechanisms of action is currently limited.

Experimental Protocols and Data
At present, detailed experimental protocols for the synthesis, purification, or biological

evaluation of 10α-Hydroxyepigambogic acid are not extensively documented in publicly

accessible scientific journals. The primary source of information regarding its preparation and

potential use is the aforementioned Chinese patent. Without access to a full English translation

of this patent, a comprehensive description of the methodologies cannot be provided.
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Similarly, quantitative data, such as IC50 (half-maximal inhibitory concentration) or Ki (inhibition

constant) values, which are critical for evaluating the potency of a compound, have not been

published in the available literature.

Signaling Pathways
There is currently no published research detailing the specific signaling pathways modulated by

10α-Hydroxyepigambogic acid. Elucidating the mechanism of action is a critical step in the

drug discovery and development process. Future research will likely focus on identifying the

molecular targets and cellular pathways through which this compound exerts its biological

effects. A logical starting point for such investigations would be to explore common cancer-

related signaling pathways that are known to be affected by other polyprenylated xanthones.

Visualization of Potential Research Workflow
Given the current lack of specific data on signaling pathways, a diagram illustrating a general

workflow for the initial investigation of the anticancer properties of a novel natural product like

10α-Hydroxyepigambogic acid is provided below. This represents a logical progression of

experiments that researchers might undertake.
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10α-Hydroxyepigambogic acid
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Mechanism of Action Studies
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General Workflow for Anticancer Drug Discovery.
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Conclusion
10α-Hydroxyepigambogic acid is a structurally interesting natural product with potential for

further investigation in the field of oncology. However, there is a notable absence of in-depth,

publicly available technical data, including quantitative biological activity, detailed experimental

protocols, and mechanism of action studies. The primary reference to its potential use in

tumors is a Chinese patent, the detailed contents of which are not readily accessible. Further

research and publication of data in peer-reviewed journals are necessary to fully elucidate the

therapeutic potential of this compound. Researchers interested in this molecule should

consider the general workflow for natural product drug discovery as a framework for their

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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